Cas no 2640945-64-6 (7-(7-Chloro-4-methyl-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione)

• Product Name: 7-(7-Chloro-4-methyl-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione
• CAS No: 2640945-64-6
• MF: C₁₄H₁₃ClN₄O₂S
• MW: 336.796620130539
• CID: 5317563
• PubChem ID: 155798517
• Update Time: 2025-10-29

7-(7-Chloro-4-methyl-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 7-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione
• 2640945-64-6
• F6796-9589
• AKOS040731836
• 7-(7-Chloro-4-methyl-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione

• Inchi： 1S/C14H13ClN4O2S/c1-7-2-3-8(15)10-9(7)16-13(22-10)19-5-4-14(6-19)11(20)17-12(21)18-14/h2-3H,4-6H2,1H3,(H2,17,18,20,21)
• InChI Key： CXMPKQWMRHRLQG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C2=C1SC(=N2)N1CCC2(C(NC(N2)=O)=O)C1

Computed Properties

• Exact Mass: 336.0447745g/mol
• Monoisotopic Mass: 336.0447745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 103Ų

Additional information on 7-(7-Chloro-4-methyl-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione

Introduction to 7-(7-Chloro-4-methyl-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione and Its Significance in Modern Chemical Biology

The compound with the CAS number 2640945-64-6, identified as 7-(7-Chloro-4-methyl-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This intricate molecular structure, featuring a spirocyclic framework fused with a triazasilole moiety and a benzothiazole substituent, has garnered significant attention in the scientific community due to its potential biological activities and structural versatility.

In recent years, the development of novel scaffolds for drug discovery has been driven by the need for compounds that exhibit high specificity and low toxicity. The triazaspiro[4.4]nonane core of this molecule provides a unique three-dimensional arrangement that distinguishes it from conventional heterocycles. This structural motif has been explored in various therapeutic contexts, particularly in the search for inhibitors of enzymes involved in inflammatory pathways and cancer metabolism.

The benzothiazole moiety at the 7-position of the triazaspiro scaffold is another key feature that contributes to the compound's pharmacological profile. Benzothiazoles are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antitumor effects. The presence of a 7-chloro substituent further modulates the electronic properties of the benzothiazole ring, potentially enhancing its binding affinity to target proteins.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to exhibit conformational rigidity and improved metabolic stability. The spiro[4.4]nonane portion of this molecule provides a stable core that can be further functionalized to tailor specific biological responses. This has led to investigations into its potential as a scaffold for developing kinase inhibitors, particularly those targeting tyrosine kinases implicated in signal transduction pathways.

The combination of these structural elements—triazaspiro[4.4]nonane, benzothiazole, and 7-chloro—makes this compound a promising candidate for further exploration in drug discovery. Researchers have been particularly interested in its potential as an antagonist of certain G protein-coupled receptors (GPCRs), which play crucial roles in regulating physiological processes such as neurotransmission and hormone secretion.

Moreover, the molecular architecture of this compound suggests that it may possess favorable pharmacokinetic properties, including good solubility and bioavailability. These characteristics are essential for translating preclinical findings into clinical success. Preliminary computational studies have indicated that this molecule may exhibit favorable interactions with biological targets, making it a valuable asset in virtual screening campaigns aimed at identifying novel therapeutic agents.

The synthesis of 7-(7-Chloro-4-methyl-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione presents unique challenges due to its complex framework. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis have been instrumental in assembling the key structural motifs of this compound.

In conclusion, the compound identified by CAS number 2640945-64-6 represents a significant advancement in the field of chemical biology. Its unique structural features—triazaspiro[4.4]nonane, benzothiazole, and 7-chloro—endow it with considerable potential for therapeutic applications. Ongoing research efforts are focused on elucidating its biological activities and optimizing its pharmacological properties for future clinical development.